Cas no 3266-25-9 (5,6-Decanediol, (5R,6S)-rel-)

• Product Name: 5,6-Decanediol, (5R,6S)-rel-
• CAS No: 3266-25-9
• MF: C₁₀H₂₂O₂
• MW: 174.280483722687
• CID: 3939518
• PubChem ID: 10921020
• Update Time: 2025-04-22

5,6-Decanediol, (5R,6S)-rel- Chemical and Physical Properties

Names and Identifiers

• 5,6-Decanediol, (5R,6S)-rel-
• 3266-25-9
• rel-(5R,6S)-5,6-Decanediol
• DTXSID501311160

• Inchi： 1S/C10H22O2/c1-3-5-7-9(11)10(12)8-6-4-2/h9-12H,3-8H2,1-2H3/t9-,10+
• InChI Key： FUGIIBWTNARRSF-AOOOYVTPSA-N
• SMILES： CCCC[C@@H](O)[C@@H](O)CCCC

Computed Properties

• Exact Mass: 174.161979940Da
• Monoisotopic Mass: 174.161979940Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 81.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.5Ų